Cas no 4813-03-0 (4-Pyridinecarboxylicacid, 2-ethylidenehydrazide)

• Product Name: 4-Pyridinecarboxylicacid, 2-ethylidenehydrazide
• CAS No: 4813-03-0
• MF: C₈H₉N₃O
• MW: 163.176561117172
• CID: 331247
• PubChem ID: 9574229
• Update Time: 2025-04-19

4-Pyridinecarboxylicacid, 2-ethylidenehydrazide Chemical and Physical Properties

Names and Identifiers

• 4-Pyridinecarboxylicacid, 2-ethylidenehydrazide
• (E)-3-hydrazinyl-1-pyridin-4-ylprop-2-en-1-one
• 4-Pyridinecarboxylicacid,ethylidenehydrazide(9CI)
• Acetaldehyde isonicotinoyl hydrazone
• ethylidene-isoniazid
• SCHEMBL9975264
• N-[(E)-ethylideneamino]pyridine-4-carboxamide
• INH MeCHO deriv
• CHEMBL345923
• N'-Ethylideneisonicotinohydrazide
• 2-Ethylidene isonicotinic acid hydrazide
• 4813-03-0
• 4-pyridinecarboxylic acid ethylidene hydrazide

• Inchi： 1S/C8H9N3O/c1-2-10-11-8(12)7-3-5-9-6-4-7/h2-6H,1H3,(H,11,12)/b10-2+
• InChI Key： NKUKPVYHVDNGNF-WTDSWWLTSA-N
• SMILES： O=C(C1C=CN=CC=1)N/N=C/C

Computed Properties

• Exact Mass: 163.07467
• Monoisotopic Mass: 163.074562
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 68
• XLogP3: 0.1

Experimental Properties

• Density: 1.192
• Boiling Point: 349.2°Cat760mmHg
• Flash Point: 165°C
• Refractive Index: 1.59
• PSA: 68.01